Cas no 1804100-42-2 (1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one
• CAS No: 1804100-42-2
• MF: C₁₀H₁₀BrClOS
• MW: 293.607800006866
• CID: 4971738
• Update Time: 2025-07-20

1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one

• Inchi： 1S/C10H10BrClOS/c11-5-9(13)3-7-1-2-8(6-12)10(14)4-7/h1-2,4,14H,3,5-6H2
• InChI Key： QXGXORMEBDYCES-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CCl)=C(C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one (CAS No. 1804100-42-2)

1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1804100-42-2, features a unique structural framework that combines bromine and chlorine substituents with functional groups such as chloromethyl and thiol. Such a combination makes it a valuable intermediate in the development of various pharmacologically active molecules.

The molecular structure of 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one consists of a propanone backbone substituted with a bromine atom at the first carbon and a mercaptophenyl group at the third carbon. The mercaptophenyl ring is further modified with a chloromethyl group at the para position relative to the sulfur atom. This particular arrangement of functional groups provides multiple sites for chemical modification, making it an attractive building block for medicinal chemists.

In recent years, there has been growing interest in the use of such multifunctional intermediates in drug discovery programs. The presence of both bromine and chlorine atoms allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex heterocyclic compounds. Additionally, the thiol group can participate in nucleophilic addition reactions, enabling the formation of thioether or disulfide linkages that are common motifs in bioactive molecules.

One of the most compelling aspects of 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the compound's reactive sites, researchers can design molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. For instance, recent studies have demonstrated that thiophenyl-based kinase inhibitors exhibit promising activity against tyrosine kinases, which are key targets in oncology.

The chloromethyl group in 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one also offers opportunities for further functionalization through nucleophilic substitution reactions. This functionality can be used to introduce various pharmacophores, such as amino acids or sugar moieties, which are essential for improving drug-like properties such as solubility and bioavailability. Moreover, the bromine atom can be readily displaced by other nucleophiles via metal-catalyzed reactions, allowing for the introduction of aryl or heteroaryl groups into the molecular framework.

In the context of modern drug discovery, there is an increasing emphasis on sustainable chemistry practices. The versatility of 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one makes it an excellent candidate for late-stage functionalization, reducing the need for multiple synthetic steps and minimizing waste generation. This aligns with the growing trend toward green chemistry principles, where efficiency and environmental impact are given equal consideration alongside traditional metrics such as yield and purity.

The compound's potential extends beyond kinase inhibition; it has also shown promise in other therapeutic areas. For example, its structural motif is reminiscent of natural products that exhibit antimicrobial and anti-inflammatory properties. By exploring derivatives of 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one, researchers may uncover novel bioactive molecules with therapeutic potential. The thiol group, in particular, is known to participate in redox-sensitive mechanisms, making it relevant for developing drugs targeting oxidative stress-related diseases.

The synthesis of complex organic molecules often requires careful optimization to achieve high yields and purity while minimizing side reactions. Fortunately, 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one provides multiple handles for synthetic manipulation, allowing chemists to tailor reaction conditions to their specific needs. For instance, palladium-catalyzed cross-coupling reactions can be performed under mild conditions using aryl halides or triflates as coupling partners. Similarly, nucleophilic additions to the chloromethyl group can be conducted under basic conditions to introduce various nucleophiles with high selectivity.

The pharmaceutical industry continually seeks innovative tools to accelerate drug development pipelines. Intermediates like 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one play a pivotal role in this endeavor by providing versatile starting points for constructing complex drug candidates. As computational methods improve and high-throughput screening becomes more efficient, compounds with diverse structural features will become increasingly valuable for identifying lead molecules with desired pharmacological profiles.

In conclusion, 1-Bromo-3-(4-(chloromethyl)-3-mercaptophenyl)propan-2-one (CAS No. 1804100-42-2) is a multifunctional intermediate with broad applications in pharmaceutical chemistry and drug discovery. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases. As research progresses and new methodologies emerge, this compound will undoubtedly continue to play a significant role in advancing chemical biology and medicinal chemistry.